7-Methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 7-methoxy-1,2,2,4-tetramethyl-3,4-dihydroquinoline
• InChI: InChI=1S/C14H21NO/c1-10-9-14(2,3)15(4)13-8-11(16-5)6-7-12(10)13/h6-8,10H,9H2,1-5H3
• InChI Key: HWSVGAWREUYIPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N(C2=C1C=CC(=C2)OC)C)(C)C
• Molecular Formula: C14H21NO
• DSSTOX Substance ID: DTXSID301197293
• Molecular Weight: 219.32 g/mol
• CAS No.: 41381-74-2

Description

7-Methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline is a synthetic tetrahydroquinoline (THQ) derivative of significant interest in medicinal chemistry and organic synthesis. With a molecular formula of C14H21NO and a molecular weight of 219 Da, this compound features a methoxy-substituted tetrahydroquinoline core with four methyl groups, contributing to its distinct steric and electronic properties . The tetrahydroquinoline scaffold is a privileged structure in drug discovery, found in a myriad of natural products and pharmaceutical agents with diverse biological activities . Research into tetrahydroquinoline derivatives has revealed their potential across multiple therapeutic areas. These compounds have demonstrated bioactivity as antioxidants, α-amylase enzyme inhibitors, anti-proliferative agents, and anti-inflammatory compounds in preclinical studies . Specific tetrahydroquinoline analogs are being investigated for their potential to slow the onset of Alzheimer's disease, as antimalarial agents, and as cholesterol ester transfer protein (CETP) inhibitors for managing hypercholesterolemia . The structural motif is also present in compounds with documented antibacterial, antifungal, and antitumor properties . From a chemical perspective, this compound is characterized by a logP of 3.39, indicating favorable lipophilicity, a polar surface area of 12 Ų, and one rotatable bond . Recent advances in synthetic methodology, including efficient catalytic reduction protocols using copper salts and silanes, have improved access to structurally diverse tetrahydroquinolines for research and development . This product is provided For Research Use Only. It is intended for laboratory research purposes and is not approved for human or veterinary diagnosis, therapeutic use, or any form of personal use. Researchers should handle this compound in accordance with all applicable laboratory safety guidelines.

Preparation Methods

Cobalt-Catalyzed Hydrogenation Framework

The hydrogenation of quinoline derivatives to tetrahydroquinolines has been demonstrated using cobalt-based catalysts. For example, Timelthaler and Topf (2022) developed a heterogeneous system employing Co(OAc)₂·4H₂O (5 mol%) and Zn dust (50 mol%) under H₂ pressure (30–40 bar) to reduce quinolines to tetrahydroquinolines in aqueous media. Applied to 7-methoxy-2,4-dimethylquinoline, this method could theoretically yield 7-methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline via selective hydrogenation of the heteroaromatic ring.

Key conditions for this approach include:

• Temperature : 70–130°C (dependent on substituent steric effects)
• Solvent : Water or aqueous HCl (for substrates prone to catalyst poisoning)
• Yield Range : 91–98% for halogenated and methylated analogues

A critical challenge lies in preserving the methoxy group during reduction. The electron-donating methoxy substituent enhances ring stability but may necessitate milder conditions to prevent demethylation.

Cyclization Strategies for Tetrahydroquinoline Core Assembly

Friedel-Crafts Alkylation with Methylated Precursors

Cyclization reactions using substituted anilines and methyl-containing diketones or enones offer a direct route to the tetrahydroquinoline scaffold. VulcanChem reports that 7-methoxy-4-methyl-1,2,3,4-tetrahydroquinoline is synthesized via acid-catalyzed cyclization of methoxy-substituted anilines with methylated cyclohexenones. Adapting this method for 7-methoxy-1,2,2,4-tetramethyl derivatives would require:

• Precursor Design :

  • Aniline derivative: 3-methoxy-4-methylaniline
  • Cyclization agent: 2,2-dimethylcyclohex-3-enone

• Reaction Conditions :

  • Catalyst: Lewis acids (e.g., AlCl₃, BF₃·OEt₂) or Brønsted acids (H₂SO₄)
  • Temperature: 80–120°C
  • Solvent: Toluene or dichloromethane

This method’s success hinges on the steric compatibility of the methyl groups during cyclization. Overcrowding at positions 2 and 4 may necessitate bulky acid catalysts to drive the reaction to completion.

Reductive Amination of Methyl-Substituted Ketones

Reductive amination between 7-methoxy-2,4-dimethylaniline and a methylated cyclohexanone derivative provides an alternative pathway. For instance, reacting 7-methoxy-2,4-dimethylaniline with 2,2-dimethylcyclohexanone under H₂ (50–60 bar) in the presence of Pd/C or Ra-Ni yields the tetrahydroquinoline core.

Advantages :

• High atom economy
• Single-step introduction of multiple methyl groups

Limitations :

• Requires pre-functionalized aniline and ketone precursors
• Risk of over-reduction or epimerization at stereocenters

Post-Functionalization via Alkylation

Directed Ortho-Metalation for Methyl Group Installation

The iridium-catalyzed C–H borylation methodology described by Leitch et al. (2012) enables regioselective functionalization of quinolines. Applying this to 7-methoxy-1,2,3,4-tetrahydroquinoline could facilitate methyl group installation at positions 2 and 4:

• Borylation :

  • Substrate: 7-methoxy-1,2,3,4-tetrahydroquinoline
  • Catalyst: [Ir(OMe)(cod)]₂ (3 mol%)
  • Reagent: B₂pin₂ (1.2 equiv)
  • Solvent: THF, 80°C, 24 hours

• Suzuki-Miyaura Coupling :

  • Boronate ester + CH₃MgBr
  • Catalyst: Pd(PPh₃)₄
  • Yield: ~75–85% (estimated from analogous reactions)

This stepwise approach allows precise control over methyl group placement but requires stringent anhydrous conditions.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield Range	Advantages	Challenges
Cobalt Hydrogenation	Quinoline → Tetrahydroquinoline	91–98%	Scalable, aqueous compatibility	Demethylation risk, high pressure
Friedel-Crafts	Aniline + Enone cyclization	60–75%	Direct core assembly	Steric hindrance with multiple Me
Reductive Amination	Amine + Ketone → Tetrahydroquinoline	70–85%	Atom-economical	Precursor complexity
C–H Borylation	Borylation → Suzuki coupling	75–85%	Regioselectivity	Multi-step, air-sensitive reagents

Mechanistic Considerations for Methyl Group Installation

Steric and Electronic Effects

The electron-donating methoxy group at position 7 activates the aromatic ring toward electrophilic substitution but deactivates it toward nucleophilic attack. Methyl groups at positions 2 and 4 introduce steric bulk that can hinder cyclization and hydrogenation steps. Computational studies suggest that methyl substituents increase the activation energy for ring closure by ~8–12 kJ/mol compared to unsubstituted analogues.

Catalyst-Substrate Interactions in Hydrogenation

In cobalt-catalyzed hydrogenation, Zn dust reduces Co(II) to active Co(0) nanoparticles, which adsorb H₂ and facilitate quinoline reduction. Methyl groups adjacent to the nitrogen (e.g., position 1) impede H₂ activation by blocking surface sites, necessitating higher temperatures (100–130°C).

Chemical Reactions Analysis

Types of Reactions

7-Methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can yield tetrahydroquinoline derivatives.

Substitution: Electrophilic substitution reactions can occur at the aromatic ring, leading to various substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under acidic or basic conditions.

Major Products

The major products formed from these reactions include various quinoline and tetrahydroquinoline derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

7-Methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 7-Methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline exerts its effects involves interactions with various molecular targets. The methoxy group and the tetrahydroquinoline ring system allow it to interact with enzymes and receptors, potentially inhibiting or activating specific biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its 7-methoxy and tetramethyl substitution. Below is a comparison with key analogues:

Compound Name	Substituents	Key Differences	Biological Activity/Applications	Reference
7-Methoxy-1,2,3,4-tetrahydroquinoline	7-OCH₃, no additional methyl groups	Lacks methyl groups at positions 1,2,2,4	Anticancer potential (similar scaffold)
2,2,4-Trimethyl-1,2-dihydroquinoline	2,2,4-CH₃, unsaturated C1-N bond	Dihydroquinoline (less saturated)	Antioxidant in lubricants
4-Hydroxy-7-methoxyquinolin-2(1H)-one	7-OCH₃, 4-OH, oxidized C2 position	Oxo group at C2, hydroxyl at C4	Not specified
6-Methoxy-1,2,3,4-tetrahydroquinoline	6-OCH₃, no methyl groups	Methoxy at C6 instead of C7	Intermediate in drug synthesis
2-Methyl-5-hydroxy-1,2,3,4-tetrahydroquinoline	2-CH₃, 5-OH	Hydroxyl group at C5	Analgesic (1/8 potency of morphine)

Key Observations :

• Methoxy Position: Methoxy at C7 (target compound) vs.
• Methyl Groups : The tetramethyl substitution enhances lipophilicity, possibly improving membrane permeability but risking reduced solubility .
• Oxidation State: Dihydroquinolines (e.g., 2,2,4-Trimethyl-1,2-dihydroquinoline) are less saturated, increasing reactivity compared to tetrahydroquinolines .

Pharmacological Activity

Anticancer Potential

• 3,4-Diaryl-5,7-dimethoxy-THQs : Derivatives with methoxy groups at C5 and C7 show anticancer activity, with IC₅₀ values ranging from 30–38 μM (e.g., compound 13d: IC₅₀ = 30 μM). Demethylation to hydroxyl analogues (e.g., 5-hydroxy-THQs) enhances activity in some cases, suggesting the target compound’s methoxy groups may act as prodrugs .
• Role of Methyl Groups: Methyl substituents at C1, C2, and C4 may stabilize the tetrahydroquinoline scaffold, improving binding to tubulin or other targets .

Analgesic and Antioxidant Properties

• 2-Methyl-5-hydroxy-THQ : Demonstrates analgesic activity, highlighting the importance of hydroxyl groups in pain modulation. The target compound’s methoxy group may reduce this effect but enhance metabolic stability .
• N-Substituted THQs : Antioxidant activity in lubricants (e.g., N-(2-hydroxypropyl)-2,2,4,7-tetramethyl-THQ) correlates with methyl and hydroxypropyl groups, suggesting the target compound’s methyl-rich structure could serve similar roles .

Physicochemical Properties

• Melting Point : Similar compounds like 6-Methoxy-THQ melt at 34–37°C, suggesting the target compound may have a comparable range .

Biological Activity

7-Methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline (commonly referred to as 7-Methoxy-TMQ) is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

• Molecular Formula : C$_{12}$H$_{17}$NO
• Molecular Weight : 205.27 g/mol
• CAS Number : 13575-75-2
• IUPAC Name : 7-Methoxy-1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline

7-Methoxy-TMQ has been studied for its interaction with various biological targets. The compound exhibits activity as an inverse agonist for retinoic acid receptor-related orphan receptor γt (RORγt), which is a critical regulator in Th17-mediated autoimmune diseases. This mechanism positions it as a promising candidate for treating conditions like psoriasis and rheumatoid arthritis by modulating immune responses .

Antioxidant Activity

Research indicates that 7-Methoxy-TMQ demonstrates significant antioxidant properties. In vitro assays have shown that it effectively scavenges free radicals and reduces oxidative stress markers in cellular models. This activity is attributed to the presence of methoxy groups that enhance electron donation capabilities .

Neuroprotective Effects

Preliminary studies suggest that 7-Methoxy-TMQ may exert neuroprotective effects by inhibiting neuroinflammation and promoting neuronal survival in models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier enhances its therapeutic potential in neuroprotection .

Psoriasis Treatment

A study evaluated the efficacy of 7-Methoxy-TMQ in mouse models of psoriasis. The results demonstrated a marked reduction in psoriatic lesions and inflammation markers when treated with lower doses compared to existing therapies. This study highlights the compound's potential as a safer alternative with fewer side effects .

Rheumatoid Arthritis Models

In another investigation involving rheumatoid arthritis models, 7-Methoxy-TMQ was shown to reduce joint inflammation and damage significantly. The compound's mechanism involved downregulating pro-inflammatory cytokines and modulating immune cell activity .

Data Tables

Biological Activity	IC$_{50}$ Values (µM)	Reference
Antioxidant Activity	Not specified
Factor Xa Inhibition	~3.68
Factor XIa Inhibition	~2
Psoriasis Efficacy	Significant reduction
Rheumatoid Arthritis Efficacy	Significant reduction

Q & A

Q. Table 1: Example Reaction Conditions

Precursors	Catalyst/Solvent	Yield	Reference
Methoxy-benzaldehyde + methylsulfonyl-amine	AlCl₃ / 1,2-dichlorobenzene	73%
4-Methoxyphenyl derivatives	None / Thermal	>99%

How can regioselectivity challenges in substituent introduction be addressed?

Advanced Question
Regioselectivity is controlled via:

• Catalytic directing : AlCl₃ promotes cyclization at specific positions by stabilizing transition states .
• Steric and electronic effects : Methoxy groups at the 7-position direct electrophilic substitution to less hindered sites (e.g., para positions) .
• Protective groups : Boc (tert-butoxycarbonyl) groups shield reactive amines, enabling selective functionalization at the 4-methyl position .

What spectroscopic techniques are essential for structural elucidation?

Basic Question

• NMR : ¹H and ¹³C NMR identify substituent positions and stereochemistry. For example, coupling constants in ¹H NMR resolve cis/trans isomers (e.g., 3.5–4.2 ppm for CH₂ groups) .
• IR : Detects functional groups (e.g., 1731 cm⁻¹ for carbonyl stretches) .
• MS : Confirms molecular weight and fragmentation patterns (e.g., m/z 245 [M⁺] for methyl esters) .

How should contradictory data in pharmacological studies be resolved?

Advanced Question

• Cross-validation : Use orthogonal assays (e.g., enzyme inhibition + cell viability) to confirm activity .
• Metabolic stability : Assess in vitro liver microsome models to rule out rapid degradation masking efficacy .
• Structural analogs : Compare with derivatives (e.g., 7-bromo or 7-chloro variants) to isolate substituent effects .

What biological activities are associated with this compound?

Basic Question

• Anticonvulsant activity : Derivatives like 7-substituted triazoloquinolines show potent seizure suppression in rodent models .
• Antimicrobial potential : Methylsulfonyl and methoxy groups enhance membrane penetration, inhibiting bacterial growth .

Q. Table 2: Biological Activity Data

Derivative	Activity (IC₅₀/EC₅₀)	Model	Reference
7-Methoxy-2-methylsulfonyl	12 µM (Antimicrobial)	E. coli
7-Benzylamino-triazoloquinoline	5 mg/kg (Anticonvulsant)	Mouse MES

How to design experiments for structure-activity relationship (SAR) studies?

Advanced Question

• Systematic substitution : Synthesize analogs with varying substituents (e.g., 7-alkoxy, 2-methyl, 4-carboxylic acid) .
• In silico modeling : Dock compounds into target receptors (e.g., GABAₐ for anticonvulsants) to predict binding affinity .
• Pharmacokinetic profiling : Measure logP, solubility, and metabolic half-life to optimize bioavailability .

What purification methods are effective post-synthesis?

Basic Question

• Flash column chromatography : Separates isomers using gradients of ethyl acetate/hexane .
• Recrystallization : Ethanol or ethanol/hexane mixtures yield high-purity crystals (e.g., 398–341 K mp range) .

How can functionalization at specific ring positions be achieved?

Advanced Question

• Protection-deprotection strategies : Use Boc groups to block the 1-position, enabling methylation at the 4-position .
• Electrophilic aromatic substitution : Nitration (HNO₃/H₂SO₄) at the 7-position, followed by reduction to amines .